3-Iodobenzylamine hydrochloride
Overview
Description
3-Iodobenzylamine hydrochloride (3-IBAH) is an organic compound with a molecular formula of C7H9ClIN. It is a white crystalline solid with a melting point of 128-130°C. It is a common reagent used in the laboratory for various scientific research applications. 3-IBAH is also known as 3-iodobenzyl amine hydrochloride, 3-iodobenzyl aminium chloride and 3-iodobenzyl chloride.
Scientific Research Applications
Radioiodinated Analogs for Neuroendocrine Tumors
Branger et al. (1995) discuss the synthesis of two radioiodinated benzylamines, analogs of xylamine, which may be relevant to 3-iodobenzylamine hydrochloride. These compounds show potential for improving scintigraphy and radiotherapy of neuroendocrine tumors due to their affinity for the noradrenaline transporter, key in the uptake and accumulation of noradrenaline (Branger et al., 1995).
Synthesis of HIV Protease Inhibitors
Beaulieu and Wernic (1996) highlight the use of N,N-dibenzyl-alpha-amino aldehydes in the preparation of HIV protease inhibitors. These compounds, which can be related to this compound, serve as key building blocks in developing hydroxyethylamine-based inhibitors, crucial in HIV treatment (Beaulieu & Wernic, 1996).
Intramolecular Macrocyclization on Solid Support
Akaji and Kiso (1997) achieved a novel intramolecular macrocyclization reaction on solid support using Heck reaction. They utilized acrylic acid amide and 3-iodobenzylamine, leading to the production of a cyclic tetrapeptide derivative. This application demonstrates the potential of this compound in the field of peptide synthesis and drug design (Akaji & Kiso, 1997).
Functionalization of BODIPY Dyes
Wang et al. (2014) explored the hydrogenation and iodination of dibenzyl 5-dipyrroketone-2,9-dicarboxylates, leading to the development of BODIPY dyes. The use of iodination, similar to the role this compound might play, demonstrates its potential application in the synthesis and functionalization of complex organic compounds (Wang et al., 2014).
Synthesis of Centrally Acting Drugs
Braun et al. (1977) synthesized several iodine-131 labeled centrally acting drugs for potential medical imaging applications. The synthesis involved reactions similar to those that might involve this compound, indicating its potential use in developing diagnostic agents (Braun et al., 1977).
Synthesis of Organic Synthesis Intermediates
Wang Ling-ya (2015) discusses the synthesis of N,N-Dimethyl-4-nitrobenzylamine, a key intermediate in various fields such as medicine and pesticides. The process involves steps akin to those used with this compound, showcasing its role in the production of significant chemical intermediates (Wang Ling-ya, 2015).
Safety and Hazards
Mechanism of Action
Target of Action
3-Iodobenzylamine hydrochloride is primarily used as a starting reagent in the synthesis of N6 - (3-iodobenzyl)-2-substituted-adenosine derivatives . These derivatives are known to interact with the adenosine A3 receptor , which plays a crucial role in numerous biochemical processes including inflammation, heart rate regulation, and neurotransmission .
Mode of Action
The compound interacts with its target, the adenosine A3 receptor, through a process known as binding . This interaction results in the formation of N6 - (3-iodobenzyl)-2-substituted-adenosine derivatives .
Biochemical Pathways
The biochemical pathways affected by this compound are those involving the adenosine A3 receptor
Result of Action
The molecular and cellular effects of this compound’s action involve the synthesis of N6 - (3-iodobenzyl)-2-substituted-adenosine derivatives . These derivatives can further interact with the adenosine A3 receptor, influencing various biochemical processes .
properties
IUPAC Name |
(3-iodophenyl)methanamine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8IN.ClH/c8-7-3-1-2-6(4-7)5-9;/h1-4H,5,9H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYFDZOCGFHIRST-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)I)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClIN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10190663 | |
Record name | 3-Iodobenzylamine hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10190663 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.51 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3718-88-5 | |
Record name | Benzenemethanamine, 3-iodo-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3718-88-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Iodobenzylamine hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003718885 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Iodobenzylamine hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10190663 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-iodobenzylamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.971 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-IODOBENZYLAMINE HYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QMV9MZ6TUU | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.